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Compound of Interest

Compound Name: 2-Amino-1,3-propanediol

Cat. No.: B045262 Get Quote

Serinol (CAS 534-03-2): A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Serinol, with the CAS number 534-03-2, is a prochiral amino alcohol that serves as a versatile

building block in organic synthesis and holds significant importance in the pharmaceutical and

chemical industries.[1] Structurally analogous to the amino acid serine, this small molecule,

also known as 2-Amino-1,3-propanediol, is a stable, hygroscopic, and corrosive solid at

standard conditions, exhibiting high solubility in water.[1][2] Its bifunctional nature, possessing

both primary amine and diol functionalities, allows for a wide range of chemical modifications,

making it a key intermediate in the synthesis of non-ionic X-ray contrast agents, such as

Iopamidol, and a precursor for various pharmaceuticals and specialty chemicals.[2] This guide

provides an in-depth overview of the chemical characteristics, synthesis, purification, and

analytical methodologies related to Serinol, intended to serve as a technical resource for

professionals in research and development.

Chemical and Physical Characteristics
Serinol is an organic compound with the chemical formula C₃H₉NO₂.[3][4] It is a colorless to

pale yellow, hygroscopic solid that is highly soluble in water and various organic solvents.[1][2]
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[3] The presence of both amino and hydroxyl groups facilitates hydrogen bonding, influencing

its physical properties and reactivity.[3]

Identifiers and General Properties
Property Value Reference

CAS Number 534-03-2 [1][3][4]

Molecular Formula C₃H₉NO₂ [3][4][5]

Molecular Weight 91.11 g/mol [1][6]

IUPAC Name 2-aminopropane-1,3-diol [6]

Synonyms

2-Amino-1,3-propanediol, DL-

Serinol, 2-Aminoglycerol, 1,3-

Dihydroxy-2-propylamine

[1][3]

Appearance
White to off-white crystalline

powder
[7]

Odor Odorless [8]

Physicochemical Data
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Property Value Reference

Melting Point 52-56 °C [1][8]

Boiling Point
115-116 °C (at 760 mmHg);

277 °C (lit.)
[1][2]

Density 1.1278 g/cm³ (rough estimate) [9]

Water Solubility Soluble [2][7]

pKa 12.24 ± 0.10 (Predicted) [2][7]

LogP -1.82 at 20°C [2]

Flash Point >110 °C (>230 °F) [8]

Stability

Stable under normal

temperatures and pressures;

Hygroscopic

[7]

Synthesis of Serinol
The synthesis of Serinol can be achieved through various chemical and biotechnological

routes. Common chemical methods often start from readily available precursors and involve

reduction or amination steps.

Chemical Synthesis Routes
Several methods for the chemical synthesis of Serinol have been developed, each with its own

advantages and challenges. Key starting materials include 2-nitro-1,3-propanediol,

dihydroxyacetone, and epichlorohydrin.

A common industrial method involves the reaction of p-formaldehyde and nitromethane in the

presence of a base to form the sodium salt of 2-nitro-1,3-propanediol. This intermediate is then

catalytically hydrogenated to yield Serinol.

Figure 1: Synthesis of Serinol from p-Formaldehyde and Nitromethane.

Experimental Protocol Outline:
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Condensation: p-Formaldehyde and nitromethane are condensed in the presence of

aqueous sodium hydroxide.

Reduction: The resulting sodium salt of 2-nitro-1,3-propanediol is reacted with oxalic acid

and a palladinated barium sulfate catalyst to form serinol oxalate.[1] This reaction can yield

up to 93% of the theoretical value.[1]

Purification: The crude serinol oxalate is then purified to obtain Serinol.

This method involves the formation of a 1,3-dialkoxy-isopropylamine intermediate from

epichlorohydrin, which is subsequently hydrolyzed to Serinol.

Experimental Protocol Outline:

Alkoxyisopropanol Formation: Epichlorohydrin is reacted with an alcohol (e.g., methanol or

ethanol) in the presence of an alkali to form a 1,3-dialkoxyisopropanol.

Halogenation: The intermediate is converted to a 1,3-dialkoxy-isopropyl halide.

Amination: Reaction with ammonia or a primary/secondary amine yields a 1,3-dialkoxy-

isopropylamine.

Hydrolysis: The ether groups are cleaved using a strong acid, such as hydrochloric acid, to

produce Serinol with purities of up to 99.8%.[1]

Enzymatic Synthesis
Biotechnological approaches offer an alternative, often more environmentally friendly, route to

Serinol. One such method utilizes amino alcohol dehydrogenases (AMDH).
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Dihydroxyacetone (DHA)

Amino Alcohol
Dehydrogenase (AMDH)Ammonium

NADH

SerinolReductive Amination NAD+Dehydrogenation (reverse reaction)
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Purification Process

Crude Serinol Solution

Schiff Base Formation

Benzaldehyde

Schiff Base (Precipitate)

Filtration

Acid Hydrolysis Impurities in Supernatant

Pure Serinol Solution

Isolation

Pure Serinol
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De Novo Sphingolipid Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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